N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C16H12INO2/c1-10-8-11(17)6-7-14(10)18-16(19)13-9-20-15-5-3-2-4-12(13)15/h2-9H,1H3,(H,18,19)
• InChI Key: KOGLEQFXUYBVLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=COC3=CC=CC=C32
• Molecular Formula: C16H12INO2
• Molecular Weight: 377.18 g/mol

Description

N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide, also known as IBF, is a chemical compound that has been widely studied for its potential therapeutic applications. IBF is a member of the benzofuran class of compounds, which have been shown to possess a variety of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cell growth and inflammation. For example, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In addition, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has also been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and physiological effects:
N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has also been shown to have antioxidant and neuroprotective effects. These effects could make N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide useful in the treatment of a variety of diseases, including neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound. In addition, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has been shown to be stable under a variety of conditions, making it a useful tool for laboratory experiments. However, one limitation of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide. One area of interest is the development of new cancer treatments based on the compound. In addition, further research is needed to fully understand the mechanism of action of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide and its potential therapeutic applications. Other potential future directions include the development of new synthesis methods for N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide and the exploration of its potential use in the treatment of other diseases, such as neurodegenerative disorders and viral infections.
In conclusion, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is a promising compound that has been shown to possess a variety of pharmacological activities. Its anti-cancer and anti-inflammatory properties, as well as its antioxidant and neuroprotective effects, make it a potential candidate for the development of new therapeutics. Further research is needed to fully understand the mechanism of action of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its anti-cancer properties. Several studies have shown that N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer treatments. In addition, N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.